Structural Differentiation: N1-Dimethylaminocarbonyl Substituent Versus N1-Methyl Group in Pseudouridine Analogs
N1-(N,N-Dimethylaminocarbonyl)-pseudouridine contains an N,N-dimethylaminocarbonyl [-C(O)N(CH₃)₂] substituent at the N1 position, whereas the clinically validated analog N1-methylpseudouridine (m1Ψ) bears a methyl [-CH₃] group. This structural difference introduces distinct steric bulk and hydrogen-bonding capacity, which can alter mRNA secondary structure, codon-anticodon interaction energetics, and interactions with RNA-binding proteins . The dimethylaminocarbonyl group offers a carbonyl oxygen capable of acting as a hydrogen bond acceptor, a property absent in the simple methyl group of m1Ψ. Class-level inference from N1-ethylpseudouridine studies demonstrates that increasing N1 substituent size beyond methyl can profoundly affect translation efficiency .
| Evidence Dimension | N1 substituent structure |
|---|---|
| Target Compound Data | N,N-dimethylaminocarbonyl group [-C(O)N(CH₃)₂]; molecular weight of compound: 315.28 g/mol |
| Comparator Or Baseline | N1-methylpseudouridine (m1Ψ): methyl group [-CH₃]; N1-ethylpseudouridine: ethyl group [-CH₂CH₃] |
| Quantified Difference | Target compound N1 substituent contains carbonyl oxygen for H-bond acceptor capability; m1Ψ lacks this functionality |
| Conditions | Chemical structure comparison |
Why This Matters
This structural differentiation provides a basis for investigating alternative mRNA performance profiles that may be advantageous for specific therapeutic or vaccine applications where m1Ψ performance is suboptimal.
- [1] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024;12(6):624. View Source
